Cas no 1214323-63-3 (2-Bromo-6-fluoro-4-pyridinecarboxylic Acid)
2-Bromo-6-fluoro-4-pyridinecarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-6-fluro-4-pyridinecarboxylic acid
- 2-bromo-6-fluoropyridine-4-carboxylic acid
- AKOS027322058
- 1214323-63-3
- DB-164185
- 2-BROMO-6-FLUORO-4-PYRIDINECARBOXYLIC ACID
- AS-39264
- SCHEMBL20202139
- SY259348
- AB66790
- CS-0415913
- MFCD13185799
- 2-BROMO-6-FLUOROISONICOTINIC ACID
- 992-702-7
- 2-Bromo-6-fluoro-4-pyridinecarboxylic Acid
-
- Inchi: 1S/C6H3BrFNO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2H,(H,10,11)
- InChI Key: JDJPGZOLCTWSAW-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)O)C=C(N=1)F
Computed Properties
- Exact Mass: 218.93312g/mol
- Monoisotopic Mass: 218.93312g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 50.2Ų
2-Bromo-6-fluoro-4-pyridinecarboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Bromo-6-fluoro-4-pyridinecarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B679810-2.5mg |
2-Bromo-6-fluoro-4-pyridinecarboxylic Acid |
1214323-63-3 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B679810-5mg |
2-Bromo-6-fluoro-4-pyridinecarboxylic Acid |
1214323-63-3 | 5mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B679810-25mg |
2-Bromo-6-fluoro-4-pyridinecarboxylic Acid |
1214323-63-3 | 25mg |
$ 160.00 | 2022-06-06 | ||
| Alichem | A025020020-250mg |
2-Bromo-6-fluoro-4-pyridinecarboxylic acid |
1214323-63-3 | 97% | 250mg |
$700.40 | 2023-09-04 | |
| Alichem | A025020020-500mg |
2-Bromo-6-fluoro-4-pyridinecarboxylic acid |
1214323-63-3 | 97% | 500mg |
$960.40 | 2023-09-04 | |
| Alichem | A025020020-1g |
2-Bromo-6-fluoro-4-pyridinecarboxylic acid |
1214323-63-3 | 97% | 1g |
$1780.80 | 2023-09-04 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB11171-5g |
2-bromo-6-fluoropyridine-4-carboxylic Acid |
1214323-63-3 | 95% | 5g |
$1862 | 2023-09-07 | |
| 1PlusChem | 1P00HGL9-100mg |
2-Bromo-6-fluoroisonicotinic acid |
1214323-63-3 | 98% | 100mg |
$89.00 | 2025-02-28 | |
| 1PlusChem | 1P00HGL9-250mg |
2-Bromo-6-fluoroisonicotinic acid |
1214323-63-3 | 98% | 250mg |
$149.00 | 2025-02-28 | |
| 1PlusChem | 1P00HGL9-1g |
2-Bromo-6-fluoroisonicotinic acid |
1214323-63-3 | 98% | 1g |
$301.00 | 2025-02-28 |
2-Bromo-6-fluoro-4-pyridinecarboxylic Acid Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-Bromo-6-fluoro-4-pyridinecarboxylic Acid
Introduction to 2-Bromo-6-fluoro-4-pyridinecarboxylic Acid (CAS No: 1214323-63-3)
2-Bromo-6-fluoro-4-pyridinecarboxylic acid is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1214323-63-3, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of both bromo and fluoro substituents in its molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.
The chemical formula of 2-Bromo-6-fluoro-4-pyridinecarboxylic acid is C₆H₃BrFO₃, reflecting its composition of carbon, hydrogen, bromine, fluorine, and oxygen atoms. The molecular weight of this compound is approximately 225.99 g/mol, and its appearance is typically a white to off-white crystalline powder. This physical form makes it suitable for handling in laboratory settings and for further chemical transformations.
In recent years, 2-Bromo-6-fluoro-4-pyridinecarboxylic acid has been extensively studied for its potential applications in drug discovery and development. Pyridine derivatives are known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The bromo and fluoro substituents further modulate these activities by influencing the electronic properties of the molecule and enhancing its binding affinity to biological targets.
One of the most compelling aspects of 2-Bromo-6-fluoro-4-pyridinecarboxylic acid is its utility as a building block in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer progression. For instance, studies have demonstrated that derivatives of 2-Bromo-6-fluoro-4-pyridinecarboxylic acid can inhibit kinases and other enzymes that are overexpressed in tumor cells, thereby blocking critical signaling pathways that promote cell proliferation and survival.
Moreover, the fluorine atom in 2-Bromo-6-fluoro-4-pyridinecarboxylic acid plays a crucial role in enhancing the metabolic stability and bioavailability of drug candidates. Fluorinated pyridines are frequently incorporated into active pharmaceutical ingredients (APIs) due to their ability to improve pharmacokinetic profiles. This property has led to several clinical trials investigating fluorinated pyridine-based compounds as potential treatments for various diseases.
The bromo substituent also contributes to the reactivity of 2-Bromo-6-fluoro-4-pyridinecarboxylic acid, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are essential in constructing complex molecular frameworks that mimic natural products or designed bioactive molecules. The ability to modify the pyridine core through such reactions underscores the compound's importance as a synthetic intermediate.
Recent advancements in computational chemistry have further highlighted the significance of 2-Bromo-6-fluoro-4-pyridinecarboxylic acid in drug design. Molecular modeling studies have shown that this compound can interact with specific amino acid residues in target proteins, leading to the development of highly selective inhibitors. These insights have guided medicinal chemists in optimizing lead compounds for improved efficacy and reduced side effects.
The pharmaceutical industry has also explored the use of 2-Bromo-6-fluoro-4-pyridinecarboxylic acid in the development of vaccines and therapeutic antibodies. Pyridine-based scaffolds have been incorporated into vaccine adjuvants to enhance immune responses against pathogens. Additionally, fluorinated pyridines have been used to improve the stability and binding affinity of therapeutic antibodies, making them more effective in treating diseases such as cancer and autoimmune disorders.
In conclusion, 2-Bromo-6-fluoro-4-pyridinecarboxylic acid (CAS No: 1214323-63-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new ways to utilize this compound, its importance in drug discovery is likely to grow even further.
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